Cas no 946362-63-6 (N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide)

• Product Name: N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide
• CAS No: 946362-63-6
• MF: C₁₃H₁₀N₄O₄
• MW: 286.2429022789
• CID: 6225698
• PubChem ID: 16861346
• Update Time: 2025-07-01

N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide
• AKOS024651281
• 946362-63-6
• N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-2-phenoxyacetamide
• F2483-0102
• N-(5-(isoxazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-phenoxyacetamide

• Inchi： 1S/C13H10N4O4/c18-11(8-19-9-4-2-1-3-5-9)15-13-17-16-12(20-13)10-6-7-14-21-10/h1-7H,8H2,(H,15,17,18)
• InChI Key： GMASNRIVEXSAKZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(NC1=NN=C(C2=CC=NO2)O1)=O

Computed Properties

• Exact Mass: 286.07020481g/mol
• Monoisotopic Mass: 286.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103Ų

Additional information on N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide

Recent Advances in the Study of N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide (CAS: 946362-63-6)

The compound N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide (CAS: 946362-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide as a promising scaffold for drug development, particularly in the context of targeting inflammatory and oncogenic pathways. The compound's oxadiazole and oxazole moieties are known to contribute to its bioactivity, enabling interactions with key enzymes and receptors involved in disease progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), with minimal off-target effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide has shown potential in oncology research. Preclinical trials have revealed its ability to modulate the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell survival and proliferation. Researchers have synthesized derivatives of this compound to optimize its pharmacokinetic profile, with some variants exhibiting improved oral bioavailability and tumor penetration. These findings were detailed in a recent Bioorganic & Medicinal Chemistry Letters publication, which emphasized the compound's role as a lead candidate for further development.

The synthesis of N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide has also been refined in recent years, with novel methodologies reducing production costs and increasing yield. A 2024 study in Organic Process Research & Development introduced a scalable, one-pot synthesis route that minimizes the use of hazardous reagents, aligning with green chemistry principles. This advancement is expected to facilitate large-scale production for future clinical trials.

Despite these promising developments, challenges remain in the clinical translation of N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide. Issues such as metabolic stability and potential drug-drug interactions require further investigation. Ongoing research is exploring the compound's safety profile through in vitro and in vivo toxicity studies, with preliminary data suggesting a favorable therapeutic window. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-2-phenoxyacetamide (CAS: 946362-63-6) represents a versatile and pharmacologically active compound with broad applications in inflammation and cancer therapy. Continued research into its mechanisms of action, structural optimization, and preclinical evaluation will be critical to unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing this promising molecule from bench to bedside.